Cas no 2287339-55-1 (7-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole)

• Product Name: 7-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole
• CAS No: 2287339-55-1
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 6291332
• PubChem ID: 155977715
• Update Time: 2025-05-23

7-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6749824
• 7-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole
• 2287339-55-1

• Inchi： 1S/C9H10ClN3/c1-6(2)13-9-7(10)4-3-5-8(9)11-12-13/h3-6H,1-2H3
• InChI Key： XJGLDJKKLMIFAM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N(C(C)C)N=N2

Computed Properties

• Exact Mass: 195.0563250g/mol
• Monoisotopic Mass: 195.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 7-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole

Comprehensive Introduction to 7-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole (CAS No. 2287339-55-1)

7-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole (CAS No. 2287339-55-1) is a specialized heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound belongs to the benzotriazole family, a class of compounds known for their versatility in pharmaceuticals, agrochemicals, and material science. The presence of a chloro substituent and an isopropyl group in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

One of the most frequently asked questions about 7-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole is its role in corrosion inhibition. Recent studies have highlighted its efficacy as a metal surface protector, particularly in industrial settings where equipment is exposed to harsh environments. This aligns with the growing demand for sustainable corrosion inhibitors, a hot topic in materials science. Researchers are also exploring its potential in photostabilization, as the compound exhibits excellent UV-absorbing properties, making it a candidate for use in polymer stabilization and coatings.

Another area of interest is the compound's application in pharmaceutical research. The benzotriazole core is a common scaffold in drug discovery, and the introduction of a chloro group at the 7-position can influence the compound's bioactivity. Scientists are investigating its potential as a kinase inhibitor or antimicrobial agent, which resonates with the current focus on novel antibiotic development amid rising antimicrobial resistance. This makes 7-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole a subject of interest in medicinal chemistry forums and academic discussions.

From a synthetic perspective, the compound's CAS No. 2287339-55-1 is often searched in databases by chemists looking for reliable synthesis protocols. Its preparation typically involves the alkylation of a benzotriazole precursor with isopropyl halides, followed by chlorination at the 7-position. The process has been optimized to achieve high yields, making it a feasible option for scale-up production. This is particularly relevant for industries seeking cost-effective intermediates for downstream applications.

Environmental and safety considerations are also critical when discussing 7-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole. While the compound is not classified as hazardous under current regulations, its biodegradability and ecotoxicity are under scrutiny, especially given the increasing emphasis on green chemistry. Researchers are evaluating its environmental impact, which aligns with the broader trend of sustainable chemical design.

In summary, 7-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole (CAS No. 2287339-55-1) is a multifaceted compound with promising applications in corrosion inhibition, pharmaceuticals, and material science. Its unique structure and reactivity make it a valuable subject for ongoing research, particularly in fields prioritizing sustainability and innovation. As interest in heterocyclic chemistry continues to grow, this compound is likely to remain a focal point for both academic and industrial investigations.